Cas no 61213-09-0 (2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-ethyl-)

• Product name: 2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-ethyl-
• CAS No: 61213-09-0
• MF: C₇H₁₀Cl₃NO
• MW: 230.519399166107
• CID: 488080
• PubChem ID: 22765684

2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3,3-dichloro-4-(chloromethyl)-1-ethyl-
• 3,3-dichloro-4-(chloromethyl)-1-ethylpyrrolidin-2-one
• DTXSID90628297
• 61213-09-0
• SCHEMBL11608102

• Inchi： InChI=1S/C7H10Cl3NO/c1-2-11-4-5(3-8)7(9,10)6(11)12/h5H,2-4H2,1H3
• InChI Key： NHANGIFXYRKPNC-UHFFFAOYSA-N
• SMILES： CCN1CC(C(C1=O)(Cl)Cl)CCl

Computed Properties

• Exact Mass: 228.983
• Monoisotopic Mass: 228.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31